Cas no 6297-91-2 (1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea)

1-(4-Bromophenyl)-3-(furan-2-ylmethyl)urea is a synthetic urea derivative featuring a bromophenyl group and a furan-2-ylmethyl substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in organic synthesis. The bromophenyl moiety enhances reactivity for cross-coupling reactions, while the furan ring contributes to its heterocyclic diversity, making it valuable for structure-activity relationship studies. Its well-defined molecular structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthesis and functionalization potential make it a useful building block for developing novel bioactive molecules.

1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea structure

6297-91-2 structure

Product Name:1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea

CAS No:6297-91-2

MF:C₁₂H₁₁BrN₂O₂

MW:295.131942033768

CID:1643337

PubChem ID:239940

Update Time:2025-06-07

1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea
- NSC45744
- CBMicro_041922
- AC1Q24YC
- MLS000109609
- AC1L643N
- AC1Q5P08
- CTK5B6902
- MolPort-001-814-277
- NSC45744; CBMicro_041922; AC1Q24YC; MLS000109609; AC1L643N; AC1Q5P08; CTK5B6902; MolPort-001-814-277;
- SMR000105549
- SR-01000225929
- 1-(4-BROMOPHENYL)-3-FURFURYLUREA
- HMS2300C03
- Cambridge id 6045500
- DTXSID70286430
- SR-01000225929-1
- 6297-91-2
- BIM-0042013.P001
- AKOS017099108
- NSC-45744
- 3-(4-bromophenyl)-1-(2-furylmethyl)urea
- CS-0357810
- CHEMBL1604964
- DS-004562
- Inchi： 1S/C12H11BrN2O2/c13-9-3-5-10(6-4-9)15-12(16)14-8-11-2-1-7-17-11/h1-7H,8H2,(H2,14,15,16)
- InChI Key： QRMKXNMMUOELHP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)NC(NCC1=CC=CO1)=O

Computed Properties

Exact Mass: 294.00043
Monoisotopic Mass: 294
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 54.3Å²

Experimental Properties

Density: 1.545
Boiling Point: 386.3°C at 760 mmHg
Flash Point: 187.4°C
Refractive Index: 1.637
PSA: 54.27
LogP: 3.82770

1-(4-bromophenyl)-3-(furan-2-ylmethyl)urea Pricemore >>

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Chemenu	CM523148-1g	1-(4-Bromophenyl)-3-(furan-2-ylmethyl)urea	6297-91-2	95%	1g	$343	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428480-1g	1-(4-Bromophenyl)-3-(furan-2-ylmethyl)urea	6297-91-2	95+%	1g	￥3265.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428480-5g	1-(4-Bromophenyl)-3-(furan-2-ylmethyl)urea	6297-91-2	95+%	5g	￥10368.00	2024-05-06
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